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Compound of Interest

(5)6-
Compound Name:
Carboxytetramethylrhodamine

Cat. No.: B12389286

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential information for the safe and compliant disposal of (5)6-
Carboxytetramethylrhodamine (TAMRA), a common fluorescent dye.

Disposal Procedures

The disposal of (5)6-Carboxytetramethylrhodamine and its contaminated materials must be
handled in accordance with federal, state, and local environmental control regulations.[1][2] It is
imperative to consult with a licensed professional waste disposal service to ensure compliance
with all applicable guidelines.[3]

Key Disposal Steps:
e Waste Collection:

o Collect waste material, including unused product and contaminated items (e.g., gloves,
wipes, containers), in a suitable, tightly closed container.[1][4]

o For spills, absorb the material onto an appropriate inert substance, collect it, and place it in
a designated waste container.[4] Avoid generating dust.[1][4]
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» Labeling and Storage:

o Clearly label the waste container with the chemical name and any relevant hazard
information.

o Store the waste container in a dry, cool, and well-ventilated area, away from incompatible
materials.[4]

¢ Regulatory Consultation:

o The waste generator is responsible for properly characterizing the waste to determine if it
is classified as hazardous according to regulations such as the US 40CFR262.11.[3]

o Consult local, state, or national regulations for specific disposal requirements.[4]
o Professional Disposal:
o Contact a licensed professional waste disposal service for final disposal.[3]
o Do not dispose of (5)6-Carboxytetramethylrhodamine with household garbage.[3]
o Prevent the product from reaching drains, sewers, groundwater, or water courses.[1][4]

Chemical and Physical Properties

The following table summarizes key quantitative data for (5)6-Carboxytetramethylrhodamine.
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Property Value Source
Molecular Formula C25H22N205 [5]
Molecular Weight 430.45 g/mol [6]
Appearance Red/Pink solid powder [5][6]
Excitation Maximum (Aex) ~552-565 nm [51[6]
Emission Maximum (Aem) ~578-583 nm [5][6]
Solubility Soluble in DMSO [61[7]
Storage Temperature 2-8°C or Freeze (<-15 °C) [6]

Experimental Protocols

While specific experimental protocols for disposal are not detailed in the provided safety data
sheets, the general procedure for handling chemical waste of this nature involves the following
steps:

Protocol for Handling Spills:

o Ensure Personal Protective Equipment (PPE): Wear appropriate PPE, including safety
goggles with side shields, gloves, and a lab coat.[3][8] If there is a risk of dust formation, use
a NIOSH-approved respirator.[1][3]

o Containment: Prevent further leakage or spillage if it is safe to do so0.[4]

o Cleanup: For solid spills, sweep up the material and place it into a suitable container for
disposal.[1] Avoid actions that create dust.[3] For liquid spills, absorb the spill with an inert
material.[4]

o Decontamination: Clean the spill area thoroughly.

o Disposal: Place all contaminated materials, including cleaning supplies, into the designated,
labeled waste container for professional disposal.[4]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://biosearchtech.com/nucleic-acid-chemistry-reagents-and-instruments/modified-oligo-synthesis-reagents/fluorophores-and-quenchers/tamra/%285-and-6%29-carboxytetramethylrhodamine%2C-mixed-isomers-%285%2C6-tamra-oh%29/p/FT-1507-100
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-5-6-tamra-5-6-carboxytetramethylrhodamine-cas-98181-63-6.pdf
https://biosearchtech.com/nucleic-acid-chemistry-reagents-and-instruments/modified-oligo-synthesis-reagents/fluorophores-and-quenchers/tamra/%285-and-6%29-carboxytetramethylrhodamine%2C-mixed-isomers-%285%2C6-tamra-oh%29/p/FT-1507-100
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-5-6-tamra-5-6-carboxytetramethylrhodamine-cas-98181-63-6.pdf
https://biosearchtech.com/nucleic-acid-chemistry-reagents-and-instruments/modified-oligo-synthesis-reagents/fluorophores-and-quenchers/tamra/%285-and-6%29-carboxytetramethylrhodamine%2C-mixed-isomers-%285%2C6-tamra-oh%29/p/FT-1507-100
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-5-6-tamra-5-6-carboxytetramethylrhodamine-cas-98181-63-6.pdf
https://biosearchtech.com/nucleic-acid-chemistry-reagents-and-instruments/modified-oligo-synthesis-reagents/fluorophores-and-quenchers/tamra/%285-and-6%29-carboxytetramethylrhodamine%2C-mixed-isomers-%285%2C6-tamra-oh%29/p/FT-1507-100
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-5-6-tamra-5-6-carboxytetramethylrhodamine-cas-98181-63-6.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-5-6-tamra-5-6-carboxytetramethylrhodamine-cas-98181-63-6.pdf
https://www.abcam.com/en-us/products/biochemicals/56-carboxytetramethylrhodamine-tamra-ab275361
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-5-6-tamra-5-6-carboxytetramethylrhodamine-cas-98181-63-6.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-r/S25786.pdf
https://www.carlroth.com/medias/SDB-7807-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wxODA4MjV8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNWMvaGIxLzg5NjUwMDkyNDQxOTAucGRmfDc5OWQ5ZDA2ODQyYTBiNGVlN2U4OWRlOTVlNDM4NWI1ZTAxOTU0ZDViMmJlZjgzMmE3OTQxNjY5NTQ0OWM5M2E
https://www.peptide.com/custdocs/MSDS%20CTZ031%205(6)-TAMRA-SE.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-r/S25786.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-5-6-tamra-5-6-carboxytetramethylrhodamine-cas-98181-63-6-catalog-361.pdf
https://www.peptide.com/custdocs/MSDS%20CTZ031%205(6)-TAMRA-SE.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-r/S25786.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-5-6-tamra-5-6-carboxytetramethylrhodamine-cas-98181-63-6-catalog-361.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-5-6-tamra-5-6-carboxytetramethylrhodamine-cas-98181-63-6-catalog-361.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of (5)6-
Carboxytetramethylrhodamine.
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Disposal workflow for (5)6-Carboxytetramethylrhodamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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